Cas no 2375271-47-7 (3-(ethylamino)benzoic acid hydrochloride)

• Product Name: 3-(ethylamino)benzoic acid hydrochloride
• CAS No: 2375271-47-7
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 5327686
• Update Time: 2025-06-09

3-(ethylamino)benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(ethylamino)benzoic acid hydrochloride

• Inchi： 1S/C9H11NO2.ClH/c1-2-10-8-5-3-4-7(6-8)9(11)12;/h3-6,10H,2H2,1H3,(H,11,12);1H
• InChI Key： PCNWALUUFNVGSY-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(C(=O)O)C=1)CC.Cl

Additional information on 3-(ethylamino)benzoic acid hydrochloride

Introduction to 3-(ethylamino)benzoic acid hydrochloride (CAS No. 2375271-47-7)

3-(ethylamino)benzoic acid hydrochloride, with the chemical formula C₁₀H₁₃N₂O₂·HCl, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2375271-47-7, has garnered attention due to its structural properties and potential applications in medicinal chemistry. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various bioactive molecules.

The benzoic acid core is a well-documented pharmacophore in medicinal chemistry, known for its role in the development of antibiotics, anti-inflammatory agents, and other therapeutic compounds. The introduction of an ethylamino group at the para position of the benzoic acid ring introduces basicity and potential for hydrogen bonding interactions, which are crucial for binding to biological targets. The hydrochloride salt form further modulates these properties, improving pharmacokinetic profiles and enhancing bioavailability.

In recent years, there has been growing interest in developing novel derivatives of benzoic acid-based compounds for their potential therapeutic effects. Research has highlighted the importance of optimizing substituents on the aromatic ring to achieve desired biological activity. The ethylamino group in 3-(ethylamino)benzoic acid hydrochloride (CAS No. 2375271-47-7) positions this compound as a candidate for further exploration in drug design.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The benzoic acid moiety can be further functionalized through various chemical transformations, such as esterification, amidation, or alkylation, to create novel scaffolds with tailored biological activities. This flexibility makes 3-(ethylamino)benzoic acid hydrochloride (CAS No. 2375271-47-7) a valuable building block in synthetic organic chemistry.

The pharmacological profile of 3-(ethylamino)benzoic acid hydrochloride (CAS No. 2375271-47-7) has been the subject of several studies. Initial investigations have suggested that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. The ethylamino group is particularly noteworthy, as it can engage in hydrogen bonding with biological targets, potentially enhancing binding affinity.

Furthermore, the hydrochloride salt form contributes to improved solubility, which is a critical factor in drug formulation and delivery. Enhanced solubility often translates to better absorption rates and more predictable pharmacokinetic behavior, making this compound an attractive candidate for further development.

The synthesis of 3-(ethylamino)benzoic acid hydrochloride (CAS No. 2375271-47-7) involves well-established organic reactions, including nucleophilic aromatic substitution and salt formation. These synthetic routes are scalable and amenable to industrial production, ensuring that sufficient quantities of the compound can be obtained for preclinical and clinical studies.

In conclusion, 3-(ethylamino)benzoic acid hydrochloride (CAS No. 2375271-47-7) represents a promising candidate for further exploration in pharmaceutical research. Its structural features, combined with its potential biological activities, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.